Cas no 1221793-58-3 (N-BOC 4-Iodo-3-methylaniline)

• Product Name: N-BOC 4-Iodo-3-methylaniline
• CAS No: 1221793-58-3
• MF: C₁₂H₁₆INO₂
• MW: 333.165415763855
• MDL: MFCD16036101
• CID: 1025222
• Update Time: 2025-06-08

N-BOC 4-Iodo-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-iodo-3-methylphenyl)carbamate
• N-BOC 4-iodo-3-methylaniline
• N-BOC 4-Iodo-3-methylaniline

• MDL： MFCD16036101
• Inchi： 1S/C12H16INO2/c1-8-7-9(5-6-10(8)13)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： ZIHVBSTUTDALJV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 38.33000
• LogP: 4.01960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on N-BOC 4-Iodo-3-methylaniline

Comprehensive Overview of N-BOC 4-Iodo-3-methylaniline (CAS No. 1221793-58-3): Properties, Applications, and Industry Insights

N-BOC 4-Iodo-3-methylaniline (CAS No. 1221793-58-3) is a specialized organic intermediate widely utilized in pharmaceutical synthesis and materials science. This compound features a unique molecular structure combining an iodo-substituted aromatic ring with a BOC-protected amine group, making it invaluable for cross-coupling reactions and peptide modifications. With growing interest in targeted drug delivery systems and small molecule therapeutics, researchers are increasingly exploring its potential in kinase inhibitor development and radiopharmaceutical labeling.

The compound's chemical stability and regioselective reactivity have positioned it as a key building block for high-value APIs (Active Pharmaceutical Ingredients). Recent publications highlight its role in synthesizing anticancer drug candidates, particularly those targeting tyrosine kinase pathways. Industry trends show rising demand for halogenated aniline derivatives like N-BOC 4-Iodo-3-methylaniline, driven by advancements in Pd-catalyzed coupling technologies and green chemistry approaches.

From a materials science perspective, this compound demonstrates interesting properties for organic electronic applications. Its electron-rich aromatic system and heavy atom effect make it suitable for developing OLED materials and molecular sensors. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates in pharmaceutical manufacturing.

Environmental and safety considerations for handling N-BOC 4-Iodo-3-methylaniline follow standard laboratory protocols for iodoaromatic compounds. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability. The BOC protecting group offers synthetic advantages by preventing unwanted side reactions while allowing selective deprotection under mild acidic conditions—a feature particularly valued in combinatorial chemistry workflows.

Market analysis indicates steady growth for custom synthesis services involving this intermediate, with major applications in preclinical research and process chemistry optimization. Patent landscapes reveal innovative uses in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), aligning with current drug discovery paradigms. Technical specifications typically include detailed spectroscopic data (1H/13C NMR, IR) and chromatographic profiles to facilitate quality control.

Emerging applications in agrochemical research demonstrate the compound's versatility beyond pharmaceuticals. Its structural motifs appear in novel plant growth regulators and pesticide intermediates, reflecting broader industry trends toward multipurpose chemical building blocks. Synthetic methodologies continue to evolve, with recent literature reporting improved atom economy in its production through catalytic iodination strategies.

Quality assurance protocols for N-BOC 4-Iodo-3-methylaniline emphasize rigorous impurity profiling, particularly for residual metal content and isomeric purity. Advanced analytical techniques like LC-HRMS and X-ray crystallography provide structural confirmation essential for regulatory submissions in drug development. The compound's structure-activity relationships continue to be explored through computational modeling and medicinal chemistry studies.

Supply chain dynamics for this specialty chemical reflect broader trends in fine chemical distribution, with emphasis on just-in-time delivery and cold chain logistics. Technical documentation typically includes comprehensive safety data sheets and stability studies to support global distribution. Current research directions explore its potential in biomedical imaging probes and theranostic agents, leveraging the iodine atom's unique properties.

Process chemistry innovations have led to more sustainable production methods for N-BOC 4-Iodo-3-methylaniline, including continuous flow synthesis and catalytic recycling systems. These advancements address industry needs for cost-effective scaling while minimizing environmental impact—a critical consideration in modern pharmaceutical manufacturing. The compound's shelf life and degradation pathways under various conditions remain active research areas.

In academic settings, this intermediate serves as an excellent case study for modern synthetic techniques, demonstrating principles of protective group chemistry, aromatic substitution, and transition metal catalysis. Educational applications extend to advanced organic chemistry curricula and research methodology training. The compound's versatility ensures its continued relevance across multiple scientific disciplines and industrial applications.